Cas no 1338925-20-4 (Methyl 1-pentyl-1H-indole-3-carboxylate)

• Product Name: Methyl 1-pentyl-1H-indole-3-carboxylate
• CAS No: 1338925-20-4
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 4589265
• Update Time: 2025-05-20

Methyl 1-pentyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-pentyl-1H-indole-3-carboxylate
• Methyl-1-pentyl-1H-indole-3-carboxylate
• 1-pentyl-1H-indole-3-carboxylicacid,methylester
• 1-Pentyl-1H-indole-3-carboxylic acid methyl ester

• Inchi： 1S/C15H19NO2/c1-3-4-7-10-16-11-13(15(17)18-2)12-8-5-6-9-14(12)16/h5-6,8-9,11H,3-4,7,10H2,1-2H3
• InChI Key： FMSUKWLGFFSMTP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C2C=CC=CC=21)CCCCC)=O

Computed Properties

• Exact Mass: 245.141578849 g/mol
• Monoisotopic Mass: 245.141578849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.32
• XLogP3: 3.6
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 1-pentyl-1H-indole-3-carboxylate

Comprehensive Overview of Methyl 1-pentyl-1H-indole-3-carboxylate (CAS No. 1338925-20-4)

Methyl 1-pentyl-1H-indole-3-carboxylate (CAS No. 1338925-20-4) is a synthetic organic compound belonging to the indole carboxylate family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and specialty chemicals. The molecular structure features a pentyl chain attached to the nitrogen atom of the indole ring, coupled with a methyl ester group at the 3-position, which contributes to its unique physicochemical properties.

The growing interest in indole derivatives like Methyl 1-pentyl-1H-indole-3-carboxylate is driven by their versatility in drug discovery and development. Researchers are particularly intrigued by the compound's potential as a building block for bioactive molecules, given the indole scaffold's prevalence in natural products and pharmaceuticals. Recent studies have explored its role in modulating enzyme activity and receptor interactions, making it a subject of interest for medicinal chemistry applications.

From a synthetic chemistry perspective, Methyl 1-pentyl-1H-indole-3-carboxylate serves as a valuable intermediate. Its ester functionality allows for further derivatization, enabling the creation of diverse chemical libraries. This adaptability aligns with current trends in high-throughput screening and combinatorial chemistry, where researchers seek structurally diverse compounds for biological evaluation. The compound's stability under various reaction conditions further enhances its utility in organic synthesis.

The analytical characterization of CAS No. 1338925-20-4 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical instrumentation have improved the detection and quantification of such specialty chemicals, supporting quality control in laboratory settings.

In material science, Methyl 1-pentyl-1H-indole-3-carboxylate has shown promise due to its aromatic indole core and alkyl side chain. These structural features contribute to interesting electronic properties that may be exploited in organic electronics and functional materials. The compound's potential as a precursor for conductive polymers or luminescent materials is currently under investigation, reflecting broader industry interest in sustainable and tunable materials.

Safety considerations for handling Methyl 1-pentyl-1H-indole-3-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The compound's stability profile and storage requirements are typical for indole derivatives, with recommendations to store in cool, dry conditions away from strong oxidizers.

The commercial availability of CAS No. 1338925-20-4 has increased in response to growing research demand. Suppliers typically offer the compound in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale applications. Pricing and purity specifications vary among vendors, with high-purity grades (≥98%) being most commonly requested for pharmaceutical research purposes.

Future research directions for Methyl 1-pentyl-1H-indole-3-carboxylate may explore its potential in green chemistry applications. The development of eco-friendly synthesis routes using catalytic methods or biocatalysis could enhance the compound's sustainability profile. Additionally, its incorporation into metal-organic frameworks (MOFs) or other advanced materials represents an emerging area of investigation that aligns with current scientific priorities.

For researchers working with indole-based compounds, understanding the structure-activity relationships of Methyl 1-pentyl-1H-indole-3-carboxylate derivatives is crucial. The pentyl side chain offers opportunities for structural modification, potentially leading to compounds with improved pharmacokinetic properties or target selectivity. These considerations are particularly relevant in the context of modern drug discovery paradigms that emphasize molecular optimization.

In conclusion, Methyl 1-pentyl-1H-indole-3-carboxylate (CAS No. 1338925-20-4) represents a versatile and scientifically interesting compound with multiple potential applications. Its significance continues to grow as research uncovers new possibilities in pharmaceutical development, material science, and specialty chemical synthesis. The compound's unique structural features and synthetic accessibility ensure its ongoing relevance in contemporary chemical research.